Cas no 1218208-53-7 (methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate)

• Product Name: methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate
• CAS No: 1218208-53-7
• MF: C₁₆H₁₆ClNO₂
• MW: 289.756743431091
• CID: 5654509
• PubChem ID: 60993216
• Update Time: 2025-06-09

methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• 1218208-53-7
• methyl 2-(4-chlorophenyl)-2-[(3-methylphenyl)amino]acetate
• EN300-27727613
• methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate

• Inchi： 1S/C16H16ClNO2/c1-11-4-3-5-14(10-11)18-15(16(19)20-2)12-6-8-13(17)9-7-12/h3-10,15,18H,1-2H3
• InChI Key： AEDMBNSEMKBBRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)OC)NC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 289.0869564g/mol
• Monoisotopic Mass: 289.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate

Methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate (CAS No. 1218208-53-7): A Comprehensive Overview

Methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate, identified by its CAS number 1218208-53-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and methyl substituents on the aromatic rings imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery.

The compound's structure consists of an aminoacetic acid backbone, with two aromatic rings attached at the alpha positions. The 4-chlorophenyl group introduces a electron-withdrawing effect, while the 3-methylphenyl group provides steric hindrance and electronic modulation. These features are crucial in determining the compound's reactivity and interaction with biological targets. Recent studies have highlighted the importance of such structural motifs in designing molecules with enhanced pharmacological activity.

In the realm of medicinal chemistry, the synthesis and characterization of Methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate have been subjects of extensive research. The compound's synthesis typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches not only facilitate the production of the compound but also provide insights into its structural elucidation.

The pharmacological potential of Methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate has been explored in several preclinical studies. Its molecular structure suggests that it may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary investigations have indicated that this compound exhibits promising activity in modulating pathways relevant to inflammation and pain management. These findings align with the growing interest in developing small molecule inhibitors for therapeutic applications.

One of the most compelling aspects of Methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate is its potential as a scaffold for drug design. The combination of chloro and methyl groups on the aromatic rings creates a versatile platform for further derivatization. By modifying these substituents, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like characteristics.

The compound's solubility profile and metabolic stability are critical factors that influence its suitability for therapeutic use. Studies have shown that Methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate exhibits moderate solubility in common organic solvents, which is advantageous for formulation development. Additionally, its metabolic stability suggests that it may have a reasonable half-life in vivo, allowing for prolonged therapeutic effects. These properties are essential for evaluating its potential as a lead compound in drug development.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate's behavior. Molecular modeling techniques have been employed to predict binding interactions with biological targets, providing insights into its mechanism of action. These computational studies complement experimental approaches by offering rapid and cost-effective screening of potential drug candidates. The integration of computational methods with traditional pharmacological assays has become a cornerstone in modern drug discovery.

The future prospects of Methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate are promising, with ongoing research aimed at elucidating its full therapeutic potential. Clinical trials are being planned to evaluate its efficacy and safety in human populations. These trials will provide critical data on dosing regimens, side effects, and overall therapeutic benefit. The compound's unique structural features make it a compelling candidate for treating a variety of conditions, including those related to inflammation and metabolic disorders.

In conclusion, Methyl 2-(4-chlorophenyl)-2-(3-methylphenyl)aminoacetate (CAS No. 1218208-53-7) represents a significant advancement in pharmaceutical chemistry. Its structural complexity, combined with its promising pharmacological properties, positions it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.